Cas no 50743-19-6 (6-ethyl-4-oxochromene-3-carbonitrile)

• Product Name: 6-ethyl-4-oxochromene-3-carbonitrile
• CAS No: 50743-19-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD00191959
• CID: 1569070
• PubChem ID: 5196842
• Update Time: 2025-04-21

6-ethyl-4-oxochromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4-oxochromene-3-carbonitrile
• 6-ethyl-4-oxo-4H-1-benzopyran-3-carbonitrile
• 6-ethyl-3-cyanochromone
• CTK4J3086
• SureCN8080196
• AC1NQHST
• 3-Cyano-6-ethylchromone
• 6-ethyl-4-oxo-4H-chromene-3-carbonitrile
• AG-F-70884
• DB-100603
• MFCD00191959
• 6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
• 50743-19-6
• AKOS006230687
• GRYXAOXVOYEENX-UHFFFAOYSA-N
• SCHEMBL8080196
• DTXSID50409387
• BS-42347
• G85122

• MDL： MFCD00191959
• Inchi： 1S/C12H9NO2/c1-2-8-3-4-11-10(5-8)12(14)9(6-13)7-15-11/h3-5,7H,2H2,1H3
• InChI Key： GRYXAOXVOYEENX-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C(C2=C1C=CC(=C2)CC)=O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 123-125 °C(lit.)
• PSA: 50.09
• Solubility: Not available

6-ethyl-4-oxochromene-3-carbonitrile Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones